Cas no 6425-43-0 (4-(4-chlorophenyl)methylmorpholine)

• Product Name: 4-(4-chlorophenyl)methylmorpholine
• CAS No: 6425-43-0
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD00684836
• CID: 3084887
• PubChem ID: 783204
• Update Time: 2025-05-23

4-(4-chlorophenyl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROBENZYL)MORPHOLINE
• 4-(4-chlorophenyl)methylmorpholine
• Cambridge id 5427892
• BDBM50487490
• DTXSID301290558
• 4-((4-Chlorophenyl)methyl)morpholine
• N10088
• GAA42543
• CHEMBL2262723
• DTXCID201721168
• CS-0210248
• SCHEMBL4103722
• 834-971-4
• BS-29070
• SR-01000208982
• EN300-1196746
• SR-01000208982-1
• AKOS003237521
• 6425-43-0
• Oprea1_828452
• STK111126
• 4-[(4-chlorophenyl)methyl]morpholine

• MDL： MFCD00684836
• Inchi： 1S/C11H14ClNO/c12-11-3-1-10(2-4-11)9-13-5-7-14-8-6-13/h1-4H,5-9H2
• InChI Key： AVKDDYGWEOMOGJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1CCOCC1

Computed Properties

• Exact Mass: 211.0763918Da
• Monoisotopic Mass: 211.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(4-chlorophenyl)methylmorpholine

Comprehensive Overview of 4-(4-Chlorophenyl)methylmorpholine (CAS No. 6425-43-0): Properties, Applications, and Industry Insights

4-(4-Chlorophenyl)methylmorpholine (CAS No. 6425-43-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This morpholine derivative, featuring a chlorophenyl substituent, exhibits unique chemical properties that make it valuable in synthetic chemistry and industrial processes. With the growing demand for high-performance intermediates, this compound has garnered significant attention from researchers and manufacturers alike.

The molecular structure of 4-(4-chlorophenyl)methylmorpholine combines a morpholine ring with a 4-chlorobenzyl group, offering both lipophilic and hydrophilic characteristics. This balance enhances its solubility profile, making it suitable for formulations requiring controlled release or targeted delivery. Recent studies highlight its potential as a key building block in the development of novel bioactive molecules, aligning with the industry's shift toward sustainable and efficient synthesis methods.

In pharmaceutical research, CAS 6425-43-0 is frequently explored as a precursor for central nervous system (CNS) therapeutics due to its ability to modulate receptor interactions. Its structural motif is often incorporated into compounds targeting neurological disorders, a trending focus area in drug discovery. Additionally, the agrochemical sector utilizes this compound in the synthesis of crop protection agents, addressing global concerns about food security and sustainable agriculture.

From an environmental perspective, 4-(4-chlorophenyl)methylmorpholine is subject to rigorous regulatory compliance to ensure safe handling and disposal. Manufacturers prioritize green chemistry principles to minimize ecological impact, reflecting the broader industry emphasis on ESG (Environmental, Social, and Governance) criteria. Analytical techniques such as HPLC and GC-MS are routinely employed to verify its purity and stability, ensuring compliance with international standards like REACH and ICH guidelines.

The compound's thermal stability and compatibility with common solvents further expand its utility in polymer chemistry and material engineering. Researchers are investigating its role in creating advanced coatings and adhesives, particularly in electronics and automotive applications. This aligns with the rising demand for high-performance materials in next-generation technologies.

Market trends indicate increasing interest in custom synthesis of 4-(4-chlorophenyl)methylmorpholine to meet diverse industrial needs. Suppliers emphasize batch-to-batch consistency and scalability, critical factors for clients in pharmaceuticals and specialty chemicals. Frequently searched queries related to this compound include "morpholine derivatives uses," "CAS 6425-43-0 suppliers," and "synthesis of chlorophenyl morpholine," reflecting its commercial relevance.

Innovations in catalytic processes have improved the cost-efficiency of producing 6425-43-0, reducing reliance on hazardous reagents. Such advancements resonate with the circular economy paradigm, a hot topic in chemical manufacturing. Furthermore, computational modeling (in silico studies) aids in predicting the compound's behavior in complex reactions, accelerating R&D timelines.

In conclusion, 4-(4-chlorophenyl)methylmorpholine (CAS No. 6425-43-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with stringent quality benchmarks, position it as a critical component in advancing life sciences and industrial chemistry. As research continues to uncover new potentials, this compound remains a focal point for sustainable and cutting-edge solutions.